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Compound of Interest

Compound Name: 5-Bromo-2-nitrobenzaldehyde

Cat. No.: B048487 Get Quote

This technical guide provides a comprehensive overview of the physicochemical properties,

spectral data, and safety information for 5-Bromo-2-nitrobenzaldehyde, a key intermediate in

various organic syntheses. The information is intended for researchers, scientists, and

professionals in the field of drug development and chemical manufacturing.

Core Physicochemical Properties
5-Bromo-2-nitrobenzaldehyde is an organic compound with the chemical formula

C₇H₄BrNO₃.[1][2][3] It presents as a solid, with its color described as ranging from white to light

red or green powder to crystal.[1][4][5] This compound is stable under normal laboratory

conditions, though it is noted to be air-sensitive and should be stored in a cool, dark place,

preferably under an inert gas.[5][6]
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Property Value Source(s)

Molecular Formula C₇H₄BrNO₃ [1][2][3][4][5][7]

Molecular Weight 230.02 g/mol [1][2][4][5][7]

CAS Number 20357-20-4 [5][8]

Appearance
White to Light red to Green

powder to crystal
[1][4][5]

Melting Point 71.0 to 75.0 °C [1][5]

Boiling Point (Predicted) 330.5 ± 27.0 °C [1]

Density (Predicted) 1.781 ± 0.06 g/cm³ [1]

Flash Point 153.7 °C [1]

Vapor Pressure 0.000166 mmHg at 25°C [1]

Solubility
Soluble in Methanol; Insoluble

in water
[1][5]

Refractive Index 1.652 [1]

Spectral Data
Detailed spectral information is available for 5-Bromo-2-nitrobenzaldehyde, which is crucial

for its identification and characterization.

Mass Spectrometry (GC-MS): Data is available through the NIST Mass Spectrometry Data

Center.[2]

Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra have been recorded, with data

available from Bio-Rad Laboratories, Inc. and TCI Chemicals India Pvt. Ltd.[2] The spectra

would typically show characteristic peaks for the aromatic ring, the nitro group (around 1530

and 1350 cm⁻¹), and the aldehyde carbonyl group (around 1700 cm⁻¹).

Raman Spectroscopy: FT-Raman spectra have also been documented.[2]
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UV-Vis Spectroscopy: The maximum absorption wavelength is reported to be 276 nm in

acetonitrile (CH₃CN).[5]

Reactivity and Stability
5-Bromo-2-nitrobenzaldehyde's reactivity is primarily dictated by its three functional groups:

the aldehyde, the nitro group, and the bromine atom on the aromatic ring. The presence of the

electron-withdrawing nitro and aldehyde groups deactivates the aromatic ring towards

electrophilic substitution, while making it susceptible to nucleophilic aromatic substitution.

The compound is stable at room temperature but can be sensitive to heat and strong oxidizing

agents.[1][9] It is also noted to be air-sensitive.[5][6]

Potential Synthesis Pathway
While specific, detailed experimental protocols for the synthesis of 5-Bromo-2-
nitrobenzaldehyde were not found in the provided search results, a common method for

synthesizing similar compounds involves the nitration of a corresponding bromobenzaldehyde.

The diagram below illustrates a logical workflow for such a synthesis.

Potential Synthesis Workflow
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Caption: A potential synthesis route for 5-Bromo-2-nitrobenzaldehyde.

Logical Relationships of Functional Groups
The chemical behavior of 5-Bromo-2-nitrobenzaldehyde is a result of the interplay between

its functional groups. This relationship is critical for planning its use in multi-step organic
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synthesis.

Functional Group Reactivity

5-Bromo-2-nitrobenzaldehyde
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Caption: Reactivity of the key functional groups in 5-Bromo-2-nitrobenzaldehyde.

Safety and Handling
According to safety data sheets, 5-Bromo-2-nitrobenzaldehyde is classified as an irritant.[2]

[8] It is known to cause skin irritation (H315) and serious eye irritation (H319).[5][8] Some

classifications also indicate it may be harmful if swallowed, in contact with skin, or if inhaled.[2]

Precautionary Measures:

Handling: Wash skin thoroughly after handling.[5][8] Wear protective gloves, eye protection,

and face protection.[5][8]

First Aid:

Skin Contact: Wash with plenty of water. If skin irritation occurs, seek medical attention.[8]

Eye Contact: Rinse with plenty of water. If eye irritation persists, get medical advice.[8]
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Inhalation: Remove the person to fresh air.[8]

Storage: Store in a cool, shaded, and well-ventilated area in a tightly closed container.[8] It is

recommended to store under an inert gas.[5][8]

Applications
5-Bromo-2-nitrobenzaldehyde serves as a valuable building block in organic synthesis.[3] It is

often used as an intermediate in the production of pharmaceuticals and agrochemicals.[3] Its

utility stems from the ability to selectively modify its functional groups to build more complex

molecular architectures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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